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Compound of Interest

Compound Name: Posaconazole hydrate

Cat. No.: B15559576

For Researchers, Scientists, and Drug Development Professionals

Introduction

Posaconazole is a broad-spectrum triazole antifungal agent. Its solid-state properties, including
polymorphism and hydration state, are critical for its stability, dissolution, and bioavailability.
Posaconazole can exist in an anhydrous form (Form I) and a hydrated form (Form S), which
has been characterized as a trihydrate.[1][2][3] Thermogravimetric Analysis (TGA) is a
fundamental thermal analysis technique used to characterize the thermal stability and
composition of materials. This application note provides a detailed protocol for the
thermogravimetric analysis of Posaconazole hydrate, enabling the determination of its water
content and thermal decomposition profile.

Data Presentation

The thermal analysis of Posaconazole hydrate reveals distinct thermal events corresponding
to dehydration and decomposition. The quantitative data obtained from TGA is summarized in

the table below.

Temperature Range . Moles of Water
Thermal Event Weight Loss (%)

(°C) Lost
Dehydration Ambient - 150 ~7.19% ~3.0
Decomposition > 160 Significant
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Note: The theoretical water content of Posaconazole trihydrate is approximately 7.19%.
Experimental values may vary slightly depending on the sample's purity and morphology.

A study on Posaconazole Form S, after being air-dried for 25 minutes, showed a total weight
loss of 7.60% up to 208.6 °C, which corresponds to approximately 3 moles of water per mole of
posaconazole.[4] The anhydrous Form | exhibits minimal weight loss (around 0.22%) in the
same temperature range.[4] Posaconazole has a melting point of 170-172°C and begins to
degrade at temperatures above 160°C.[5]

Experimental Protocols

This section details the methodology for performing Thermogravimetric Analysis on
Posaconazole hydrate.

Instrumentation and Materials

o Thermogravimetric Analyzer: A calibrated TGA instrument equipped with a sensitive
microbalance and a furnace capable of controlled heating.

e Sample Pans: Open aluminum or platinum pans are recommended.
o Purge Gas: High-purity nitrogen (99.99% or higher).

o Sample: Posaconazole hydrate (Form S). It is crucial to handle the sample under controlled
humidity conditions to prevent dehydration or further hydration.

Sample Preparation

o Ensure the Posaconazole hydrate sample is representative of the batch to be analyzed.

« If the sample has been stored under specific conditions, allow it to equilibrate to the ambient
temperature of the TGA instrument's balance room to avoid condensation.

o Accurately weigh 3-10 mg of the Posaconazole hydrate sample directly into the TGA pan.
Record the initial sample weight precisely.

TGA Method Parameters
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Parameter Value

Temperature Program

Initial Temperature Ambient (~25 °C)
Final Temperature 300 °C

Heating Rate 10 °C/min

Purge Gas

Gas Nitrogen

Flow Rate 20-50 mL/min

Data Collection

Data Points Weight, Temperature, Time

Procedure

o Tare the TGA balance with an empty sample pan.

» Place the sample pan containing the weighed Posaconazole hydrate onto the balance.
e Close the furnace and allow the system to equilibrate.

» Start the TGA method with the parameters specified above.

« Monitor the weight loss as a function of temperature.

o Upon completion of the run, cool the furnace to a safe temperature before removing the
sample.

e Analyze the resulting TGA curve to determine the onset and end temperatures of weight loss
events and the percentage of weight loss.

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow of the thermogravimetric analysis of
Posaconazole hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15559576#mogravimetric-analysis-tga-of-
posaconazole-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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